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Introduction

AZD-7762 is a potent, ATP-competitive inhibitor of Checkpoint Kinase 1 (Chk1) and Checkpoint
Kinase 2 (Chk?2), with IC50 values of 5 nM for both kinases.[1][2] By targeting these critical
regulators of the DNA damage response (DDR), AZD-7762 can abrogate cell cycle
checkpoints, primarily the G2/M checkpoint, and inhibit DNA repair mechanisms such as
homologous recombination.[3][4] This action prevents cancer cells from repairing DNA damage
induced by chemotherapy or radiation, leading to mitotic catastrophe and apoptosis.[5][6]
These application notes provide detailed protocols for utilizing AZD-7762 to sensitize cancer
cells to DNA-damaging agents.

Mechanism of Action: CHK1/2 Inhibition

Upon DNA damage, ATM and ATR kinases are activated, which in turn phosphorylate and
activate CHK1 and CHK2.[7] Activated CHK1 and CHK2 then phosphorylate downstream
targets, including Cdc25 phosphatases, leading to their inactivation and subsequent cell cycle
arrest. This pause allows time for DNA repair. AZD-7762 competitively binds to the ATP-binding
site of CHK1 and CHK2, preventing their activation and the downstream signaling cascade.[2]
Consequently, the cell cycle is not arrested, and cells with damaged DNA proceed into mitosis,
resulting in cell death.
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1. Seed Cells in 96-well Plate

!

2. Allow to Attach (24h)

!

3. Prepare Serial Dilutions
(Chemotherapy +/- constant AZD-7762)

4. Treat Cells (24h)

5. Optional: Washout & Re-treat
with AZD-7762 alone (24h)

!

6. Incubate in Drug-Free Medium (72h total)

!

7. Perform Cell Viability Assay
(e.g., CellTiter-Glo, MTS)

8. Analyze Data & Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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